Cas no 61777-13-7 (3,7-Nonanediol, 5-methylene-)

• Product Name: 3,7-Nonanediol, 5-methylene-
• CAS No: 61777-13-7
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 466515
• PubChem ID: 11126739
• Update Time: 2025-04-19

3,7-Nonanediol, 5-methylene- Chemical and Physical Properties

Names and Identifiers

• 3,7-Nonanediol, 5-methylene-
• 5-methylidenenonane-3,7-diol
• 61777-13-7
• DTXSID10456115

• Inchi： 1S/C10H20O2/c1-4-9(11)6-8(3)7-10(12)5-2/h9-12H,3-7H2,1-2H3
• InChI Key： UTKPDHRFNGCFOU-UHFFFAOYSA-N
• SMILES： OC(CC)CC(=C)CC(CC)O

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46